Cas no 1361752-13-7 (Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1361752-13-7
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931564
• Update Time: 2025-05-19

Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H13F3N2O3/c1-6-8(4-10(17)18-2)7(5-15)3-9(16-6)19-11(12,13)14/h3H,4-5,15H2,1-2H3
• InChI Key： YVLJTYVXOSHRJY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CN)=C(C(C)=N1)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361752-13-7)

Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1361752-13-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine derivative family, characterized by the presence of a trifluoromethoxy group and an aminomethyl substituent, which enhance its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its ability to modulate electronic and steric properties in target compounds.

The growing demand for fluorinated pyridine derivatives in drug discovery has propelled interest in CAS No. 1361752-13-7. Fluorine-containing compounds are renowned for their metabolic stability and lipophilicity, making them invaluable in the development of therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies highlight the compound's utility in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry, as these frameworks are prevalent in FDA-approved drugs. Additionally, its ester functionality offers versatility for further derivatization, aligning with the trend toward modular synthesis in modern organic chemistry.

From an industrial perspective, Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate is synthesized via multi-step protocols involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are frequently searched in academic and patent literature, reflecting the compound's relevance in scalable production. Environmental considerations also drive innovation, with greener synthetic routes (e.g., microwave-assisted or flow chemistry) being explored to reduce waste and energy consumption—a priority for sustainable manufacturing.

Analytical characterization of CAS No. 1361752-13-7 typically employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with regulatory standards, a critical concern for industries adhering to Good Manufacturing Practices (GMP). The compound's stability under various pH and temperature conditions is another area of investigation, particularly for formulation scientists optimizing drug delivery systems.

Emerging applications of this compound include its use in covalent inhibitor design, a trending topic in oncology research. The aminomethyl group can serve as a handle for targeted covalent binding to cysteine residues in proteins, a strategy employed in next-generation kinase inhibitors. Furthermore, its trifluoromethoxy moiety may contribute to improved blood-brain barrier penetration, addressing a common challenge in neurodegenerative disease therapeutics.

In agrochemicals, derivatives of Methyl 4-(aminomethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetate show promise as precursors for novel pesticides with enhanced pest selectivity and reduced environmental persistence. This aligns with global demands for safer crop protection agents, as evidenced by the European Union's stringent pesticide regulations. Computational modeling studies, another high-interest area, leverage the compound's structural data to predict metabolite pathways and ecotoxicological profiles.

Supply chain dynamics for CAS No. 1361752-13-7 reflect broader trends in fine chemical distribution, with emphasis on regional diversification and quality assurance. Suppliers increasingly provide detailed technical dossiers and stability data to meet customer requirements for traceability—a response to heightened quality expectations in post-pandemic markets.

Future research directions may explore the compound's potential in photoaffinity labeling or as a building block for metal-organic frameworks (MOFs), both cutting-edge fields in materials science. Its balanced hydrophilicity/lipophilicity profile also makes it a candidate for prodrug development, particularly for compounds requiring controlled release kinetics. As synthetic methodologies advance, the accessibility and application scope of this versatile intermediate are expected to expand significantly.